N-(2,5-dimethylphenyl)-4-(2-methoxyphenyl)-1-piperazinecarboxamide

• IUPAC Name: N-(2,5-dimethylphenyl)-4-(2-methoxyphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C20H25N3O2/c1-15-8-9-16(2)17(14-15)21-20(24)23-12-10-22(11-13-23)18-6-4-5-7-19(18)25-3/h4-9,14H,10-13H2,1-3H3,(H,21,24)
• InChI Key: MGIFPWSXDSKNSN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)N2CCN(CC2)C3=CC=CC=C3OC
• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol

Description

N-(2,5-dimethylphenyl)-4-(2-methoxyphenyl)-1-piperazinecarboxamide, also known as DMPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. DMPP belongs to the class of piperazine derivatives and has been found to possess a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of N-(2,5-dimethylphenyl)-4-(2-methoxyphenyl)-1-piperazinecarboxamide is not fully understood. However, it has been proposed that this compound exerts its biological activities through the modulation of various signaling pathways in the body. This compound has been found to inhibit the activity of enzymes such as cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells, suggesting its potential use as an anticancer agent.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethylphenyl)-4-(2-methoxyphenyl)-1-piperazinecarboxamide has several advantages for use in laboratory experiments. It is a relatively stable compound and can be easily synthesized in large quantities. However, this compound also has some limitations, such as its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-(2,5-dimethylphenyl)-4-(2-methoxyphenyl)-1-piperazinecarboxamide. One area of interest is the development of this compound-based drugs for the treatment of inflammatory and neurological disorders. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to identify other potential therapeutic targets for this compound. Finally, more research is needed to explore the potential use of this compound in combination with other drugs for the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of N-(2,5-dimethylphenyl)-4-(2-methoxyphenyl)-1-piperazinecarboxamide involves the reaction of 2,5-dimethylphenylpiperazine with 2-methoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction proceeds through the formation of an intermediate, which is then converted into this compound through further reaction with piperazine.

Scientific Research Applications

N-(2,5-dimethylphenyl)-4-(2-methoxyphenyl)-1-piperazinecarboxamide has been extensively studied for its potential therapeutic properties. It has been found to exhibit anti-inflammatory, analgesic, and anticancer activities. This compound has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.